Cas no 1553587-17-9 (3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide)

• Product Name: 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide
• CAS No: 1553587-17-9
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5690486
• PubChem ID: 82990285
• Update Time: 2025-06-10

3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1107794
• AKOS021310097
• 1553587-17-9
• 3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide
• 1(4H)-Pyridinepropanamide, 3-amino-α-methyl-4-oxo-
• 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide

• Inchi： 1S/C9H13N3O2/c1-6(9(11)14)4-12-3-2-8(13)7(10)5-12/h2-3,5-6H,4,10H2,1H3,(H2,11,14)
• InChI Key： BWHDYTIXMJNFCZ-UHFFFAOYSA-N
• SMILES： O=C(C(C)CN1C=CC(C(=C1)N)=O)N

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 426.4±45.0 °C(Predicted)
• pka: 16.19±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide

3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide (CAS No. 1553587-17-9): An Overview of Its Properties and Applications

3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide (CAS No. 1553587-17-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel modulation and anti-inflammatory properties.

The chemical structure of 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide consists of a dihydropyridine ring substituted with an amino group and a methylpropanamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for researchers exploring new drug candidates.

Recent studies have highlighted the potential of 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide in various therapeutic areas. One notable application is its role as a calcium channel modulator. Calcium channels play a crucial role in numerous physiological processes, including muscle contraction, neurotransmitter release, and cell signaling. By modulating these channels, 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide can potentially be used to treat conditions such as hypertension, angina pectoris, and certain neurological disorders.

In addition to its calcium channel modulating properties, 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide has shown promising anti-inflammatory effects. Inflammatory responses are involved in a wide range of diseases, including arthritis, asthma, and inflammatory bowel disease. The ability of this compound to inhibit inflammatory pathways could make it a valuable therapeutic agent in these conditions.

The synthesis of 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide has been extensively studied to optimize its production for pharmaceutical applications. Various synthetic routes have been reported, each with its own advantages and challenges. One common approach involves the condensation of an appropriate aldehyde with an amino acid derivative followed by cyclization to form the dihydropyridine ring. These synthetic methods are crucial for ensuring the availability of the compound for further research and development.

Clinical trials involving 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles. However, more extensive studies are needed to fully understand its therapeutic potential and to identify any potential side effects.

In conclusion, 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide (CAS No. 1553587-17-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development in the treatment of various diseases. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge.